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Compound of Interest

Compound Name: Panadiplon
CAS No.: 124423-84-3
Cat. No.: B1678371
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and a step-by-step plan for the proper
disposal of Panadiplon (U-78875), a non-benzodiazepine anxiolytic. Due to its discontinuation
from clinical development because of evidence of liver damage, careful handling and disposal
are paramount.[1][2]

Panadiplon Chemical and Physical Properties

A summary of key quantitative data for Panadiplon is presented below for easy reference.
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Property Value

Molecular Formula C1sH17Ns02[1][2][3]
Molar Mass 335.36 g/mol

CAS Number 124423-84-3
Appearance Solid (assumed)

Solubilit Information not readily available; contact
olubility . .
supplier for details.

Experimental Protocols: Proper Disposal Procedure

In the absence of a specific Safety Data Sheet (SDS) detailing the disposal of Panadiplon,
general best practices for the disposal of research chemicals and pharmaceutical waste should
be strictly followed. The following procedure is a recommended guideline.

Step 1: Personal Protective Equipment (PPE)

Before handling Panadiplon, ensure appropriate PPE is worn, including:
o Safety goggles

o Chemical-resistant gloves

o Laboratory coat

Step 2: Waste Segregation and Collection

e Do not dispose of Panadiplon down the drain or in regular trash.

o Collect waste Panadiplon, including any contaminated materials (e.g., weighing boats,
pipette tips, paper towels), in a designated, clearly labeled hazardous waste container.

e The container should be made of a compatible material, be securely sealed, and labeled with
"Hazardous Waste," the chemical name ("Panadiplon™), and the approximate quantity.

Step 3: Inactivation (if applicable and feasible)
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Chemical inactivation is not recommended without specific, validated protocols for Panadiplon.
Attempting to neutralize or degrade the compound without established methods can be
dangerous.

Step 4: Storage of Waste

» Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials.

e The storage area should be well-ventilated and have secondary containment to prevent
spills.

Step 5: Final Disposal

e Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

e Provide the EHS office or contractor with all available information about the waste, including
the chemical name and any known hazards.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Mandatory Visualization: Panadiplon Disposal
Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Panadiplon.
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Caption: Logical workflow for the safe disposal of Panadiplon waste.
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This procedural guidance is based on general laboratory safety principles. Always consult your
institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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